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Compound of Interest

Compound Name: 1-Propanethiol

Cat. No.: B107717

Essential Safety and Handling Guide for 1-
Propanethiol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Propanethiol. The following
procedures and data are designed to ensure the safe handling of this chemical in a laboratory
setting.

Hazard Summary

1-Propanethiol is a hazardous chemical that requires careful handling. It is a colorless liquid
with a strong, unpleasant odor often compared to skunk or cabbage. The primary hazards
associated with 1-Propanethiol are summarized below.
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Hazard Classification

Description

Physical Hazards

Highly flammable liquid and vapor. Vapors are
heavier than air and may travel to a source of
ignition and flash back.[1][2]

Health Hazards

Harmful if swallowed.[1][3] Causes skin irritation
and may cause an allergic skin reaction.[3][4] It
is also irritating to the eyes and respiratory tract.
[1][5] Exposure can lead to headache,
dizziness, nausea, muscle weakness,

convulsions, and unconsciousness.[2]

Environmental Hazards

Very toxic to aquatic life with long-lasting effects.

[1]3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1-Propanethiol. The following table
outlines the required PPE. Selections should be based on a thorough risk assessment of the

specific procedures to be performed.
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PPE Category

Minimum Requirements and
Specifications

Hand Protection

Wear chemical-resistant gloves. Safety
equipment manufacturers recommend Butyl,
Viton, and Barrier® as suitable glove materials
for sulfur compounds like 1-Propanethiol.[1] It is
crucial to consult the glove manufacturer's
specific chemical resistance data. Thin
disposable gloves (e.g., nitrile) are intended for
incidental splash protection only and should be

replaced immediately upon contact.[3]

Eye and Face Protection

Wear chemical safety goggles that provide
impact and splash resistance.[1] A face shield
may be required for procedures with a higher

risk of splashing.[3]

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[4] Recommended materials for
protective clothing include Tychem® BR, LV,
Responder®, and TK, or equivalent.[1] A lab
coat is a minimum requirement, and a
chemically resistant apron or suit may be

necessary for larger quantities.

Respiratory Protection

Respiratory protection is required when vapors
or aerosols are generated, or if ventilation is
inadequate.[3] The selection of a respirator
depends on the airborne concentration of 1-

Propanethiol.

Exposure Limits and Respiratory Protection

Adherence to established exposure limits is mandatory. Engineering controls, such as fume

hoods, should be the primary method of exposure control.
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Exposure Limit Value Source

NIOSH REL 0.5 ppm (Ceiling, 15-min) NIOSH[2]
PAC-1 0.075 ppm NJDOHI[1]
PAC-2 0.5 ppm NJDOH[1]

The following table, based on NIOSH recommendations, specifies the required respiratory

protection at different concentrations of 1-Propanethiol.

Airborne Concentration

Required Respirator Type (NIOSH
Recommendations)

Up to 5 ppm

Any chemical cartridge respirator with organic

vapor cartridge(s).

Upto 12.5 ppm

Any supplied-air respirator operated in a

continuous-flow mode.

Up to 25 ppm

Any chemical cartridge respirator with a full

facepiece and organic vapor cartridge(s).

Emergency or IDLH

Any self-contained breathing apparatus (SCBA)
with a full facepiece operated in a pressure-

demand or other positive-pressure mode.

Escape

Any air-purifying, full-facepiece respirator (gas
mask) with a chin-style, front- or back-mounted

organic vapor canister.

Source: NIOSH Pocket Guide to Chemical Hazards|[6]

Operational and Disposal Plans
Safe Handling Protocol

o Preparation: Before handling, ensure that an eye wash station and emergency shower are

readily accessible.[1] Confirm that all necessary PPE is available and in good condition.
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» Ventilation: Always handle 1-Propanethiol in a well-ventilated area, preferably inside a
certified chemical fume hood.[1][4]

« Ignition Sources: This substance is highly flammable. Keep it away from all sources of
ignition, including heat, sparks, open flames, and hot surfaces.[1][3][6] Use only non-
sparking tools and explosion-proof electrical equipment.[1][3][4]

» Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment during transfer.[3][4]

o Personal Hygiene: Avoid breathing vapors or mists.[3][6] Do not eat, drink, or smoke in the
work area.[1][3] Wash hands and any exposed skin thoroughly after handling.[3]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6] Keep
away from incompatible materials such as strong oxidants, strong bases, and strong acids.

[1]

Emergency Protocol: Spills and First Aid

e In Case of a Spill:
o Evacuate all personnel from the immediate area.
o Eliminate all ignition sources.
o Ventilate the area.
o Wear appropriate PPE, including respiratory protection.
o Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[2]

o Collect the absorbed material using non-sparking tools and place it into a sealed, labeled
container for disposal.[2]

o Do not allow the spill to enter drains or sewers.[1][2]

o First Aid Measures:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b107717?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://www.cdc.gov/niosh/npg/npgd0526.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0526.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.cdc.gov/niosh/npg/npgd0526.html
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.cdc.gov/niosh/npg/npgd0526.html
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0526.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0526.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1595.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water.[3] If skin irritation or a rash occurs, get medical advice.[3]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[6]

o Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison center or doctor immediately.[3][6]

Disposal Plan

All waste containing 1-Propanethiol must be treated as hazardous waste.

o Containerization: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a suitable, tightly sealed, and properly labeled container.

o Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[3]
Follow all federal, state, and local regulations. Do not dispose of it in the sewer system.[2]
One specific method suggests stirring into a sodium hypochlorite solution, but this should
only be done by trained personnel following a validated institutional protocol.[7]

Visual Workflows and Relationships
Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Propanethiol.
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Caption: Logical relationship for risk assessment of 1-Propanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Propanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107717#personal-protective-equipment-for-handling-
1-propanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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